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Compound of Interest

Compound Name: CB7993113

Cat. No.: B3286110

Chemical Identifier: CB7993113 is an experimental aryl hydrocarbon receptor (AHR)
antagonist, also identified as 2-((2-(5-bromofuran-2-yl)-4-oxo-4H-chromen-3-yl)oxy)acetamide.
[1] It is used in research to study the AHR signaling pathway, which is involved in processes
like cancer progression and immune system activities.[1] As a research chemical,
comprehensive safety data may be limited, and it should be handled with caution.

Personal Protective Equipment (PPE) and Engineering
Controls

Proper handling of CB7993113 requires adherence to standard laboratory safety protocols to
minimize exposure. The following table summarizes the recommended PPE and engineering
controls.
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Control Type

Requirement

Purpose

Engineering

Chemical Fume Hood

Use only in a well-ventilated
area with an appropriate
exhaust ventilation system to
avoid inhalation of dust or

aerosols.

Hand Protection

Chemical-resistant gloves

Wear appropriate gloves (e.g.,

nitrile) to prevent skin contact.

Eye Protection

Safety glasses with side-

shields or goggles

Protect eyes from splashes or

dust particles.

Body Protection

Laboratory coat

Wear a lab coat to protect
personal clothing and skin

from contamination.

Respiratory

As needed

For operations with a high
potential for generating dust or
aerosols, a NIOSH-approved

respirator may be necessary.

Chemical and Physical Properties

Understanding the properties of CB7993113 is crucial for safe handling and storage.

Property Value Source
CAS Number 819827-50-4 MedchemExpress[2]
Molecular Formula C15H10BrNO5 Calculated from structure
Appearance Yellow solid NIH[1]

Store stock solutions at -20°C

for short-term (1 month) or
Storage MedchemExpress[2]

-80°C for long-term (6

months).
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Health Hazard Information

CB7993113 is an AHR antagonist, meaning it blocks the activity of the aryl hydrocarbon
receptor.[1][2] While one supplier states it is not classified as a hazardous substance, it is
important to note that the toxicology of many research chemicals is not fully understood.[3] One
study indicated that CB7993113 did not show significant toxicity in several human cell lines at
concentrations up to 20 uM.[2] However, as with any novel compound, it should be treated as
potentially hazardous.

Hazard Type Description Precaution
May cause eye, skin, or Avoid direct contact and
Acute Effects respiratory tract irritation upon inhalation. Use appropriate
direct contact. PPE.

Long-term effects are not well- o
_ Minimize exposure through
) studied. As an AHR modulator, ) )
Chronic Effects ) ] o ] engineering controls and
it could interfere with biological )
consistent use of PPE.
pathways.

Operational and Disposal Plans

A clear, step-by-step plan for handling and disposal is essential to maintain a safe laboratory
environment.

Experimental Workflow for Handling CB7993113

The following diagram outlines the standard workflow for handling CB7993113, from
preparation to disposal.
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Preparation

1. Don PPE
(Gloves, Goggles, Lab Coat)
[ 2. Work in Fume Hood ]
[3. Weigh Solid Compound]

4. Dissolve in Solvent
(e.g., DMSO)

- J
\

Experimentation

5. Treat Cells/Samples

[ 6. Incubate as per Protocol]
[ 7. Analyze Results ]

- J
/

\

Disposal

- 9. Collect Solid Waste
[ 8. Collect Liquid Waste ] [ (Tips, Tubes) ]
[ 10. Label Waste Containers]

[ 11. Store for Pickup]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. In Silico Identification of an Aryl Hydrocarbon Receptor Antagonist with Biological Activity
In Vitro and In Vivo - PMC [pmc.ncbi.nim.nih.gov]

2. medchemexpress.com [medchemexpress.com]

3. abmole.com [abmole.com]

To cite this document: BenchChem. [Essential Safety and Handling Information for
CB7993113]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3286110#personal-protective-equipment-for-
handling-cb7993113]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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